Cas no 1704073-43-7 ((4-(1-Aminoethyl)phenyl)boronic acid hydrochloride)

• Product Name: (4-(1-Aminoethyl)phenyl)boronic acid hydrochloride
• CAS No: 1704073-43-7
• MF: C₈H₁₃BClNO₂
• MW: 201.458321332932
• MDL: MFCD28400334
• CID: 4674364
• Update Time: 2025-06-07

(4-(1-Aminoethyl)phenyl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(1-aminoethyl)phenyl)boronic acid hydrochloride
• AM88210
• (4-(1-Aminoethyl)phenyl)boronic acid HCl
• (4-(1-Aminoethyl)phenyl)boronic acid hydrochloride

• MDL： MFCD28400334
• Inchi： 1S/C8H12BNO2.ClH/c1-6(10)7-2-4-8(5-3-7)9(11)12;/h2-6,11-12H,10H2,1H3;1H
• InChI Key： SOKSBPLFNKOJLB-UHFFFAOYSA-N
• SMILES： Cl.OB(C1C=CC(=CC=1)C(C)N)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 135
• Topological Polar Surface Area: 66.5

Additional information on (4-(1-Aminoethyl)phenyl)boronic acid hydrochloride

(4-(1-Aminoethyl)phenyl)boronic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1704073-43-7, commonly referred to as (4-(1-Aminoethyl)phenyl)boronic acid hydrochloride, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is a derivative of phenylboronic acid, with a unique substituent at the para position of the phenyl ring—a 1-aminoethyl group. The presence of this aminoethyl group introduces both functional diversity and reactivity, making this compound a valuable building block in various synthetic strategies.

Boronic acids and their derivatives have long been recognized for their pivotal role in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction enables the formation of carbon-carbon bonds between boronic acids and aryl halides or other coupling partners under palladium catalysis. The hydrochloride salt form of (4-(1-Aminoethyl)phenyl)boronic acid enhances its stability and solubility in polar solvents, making it more amenable for use in such reactions. Recent advancements in catalytic systems have further expanded the scope of these reactions, allowing for more efficient and selective transformations.

The aminoethyl substituent on the phenyl ring introduces additional functionality to this compound. The amino group is a nucleophilic site that can participate in various reactions, such as alkylation, acylation, or even click chemistry. Moreover, the ethyl chain provides spatial flexibility, which can be advantageous in designing molecules with specific stereochemical or electronic properties. This dual functionality makes (4-(1-Aminoethyl)phenyl)boronic acid hydrochloride a highly customizable intermediate for constructing complex molecular architectures.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to act as a linker or scaffold in medicinal chemistry has been explored in several contexts. For instance, researchers have utilized this compound to synthesize bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. The amino group can serve as a site for further functionalization, enabling the introduction of pharmacophores or bioisosteric replacements to optimize drug-like properties such as solubility, permeability, and metabolic stability.

In addition to its role in medicinal chemistry, (4-(1-Aminoethyl)phenyl)boronic acid hydrochloride has found applications in materials science. Its participation in cross-coupling reactions has facilitated the synthesis of advanced materials, such as conductive polymers and organic semiconductors. These materials hold promise for use in electronic devices, sensors, and energy storage systems. The integration of boronic acid functionality into these materials enhances their electronic properties and compatibility with existing manufacturing processes.

The synthesis of (4-(1-Aminoethyl)phenyl)boronic acid hydrochloride typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methodologies. Key steps often include nucleophilic aromatic substitution or coupling reactions to introduce the aminoethyl group onto the phenyl ring. The final step involves protonation of the boronic acid to form its hydrochloride salt, ensuring optimal stability and reactivity for subsequent applications.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide insights into its molecular structure, purity, and functional group integrity. Advanced computational methods have also been employed to predict its electronic properties and reactivity under different reaction conditions.

Looking ahead, ongoing research is focused on expanding the utility of (4-(1-Aminoethyl)phenyl)boronic acid hydrochloride across diverse chemical disciplines. Innovations in catalysis, synthetic methodology, and materials design are expected to unlock new potential applications for this compound. Its unique combination of functional groups positions it as a valuable tool for chemists seeking to address complex challenges in molecular design and synthesis.

In conclusion, (4-(1-Aminoethyl)phenyl)boronic acid hydrochloride is a multifaceted compound with significant implications across various scientific domains. Its role as a key intermediate in cross-coupling reactions, combined with its versatile functional groups, underscores its importance in modern chemical research. As scientific advancements continue to unfold, this compound is poised to contribute even more significantly to the development of novel materials and therapeutic agents.